Cas no 2171186-35-7 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid
• CAS No: 2171186-35-7
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 6223344
• PubChem ID: 165560343
• Update Time: 2025-07-21

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid
• 2171186-35-7
• EN300-1503648
• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C24H28N2O5S/c1-3-20(22(27)25-21(23(28)29)12-13-32-2)26-24(30)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t20-,21-/m1/s1
• InChI Key： OLXWOLKHVQPBMC-NHCUHLMSSA-N
• SMILES： S(C)CC[C@H](C(=O)O)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid

Compound CAS No. 2171186-35-7: A Comprehensive Overview of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid in Biomedical Research

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid represents a complex synthetic compound with significant potential in pharmaceutical and biochemical applications. This molecule, identified by CAS No. 2171186-35-7, is a derivative of butanoic acid functionalized with multiple stereocenters and heteroatoms, including the fluoren-9-yl group and methylsulfanyl moiety. Its unique structural features make it a promising candidate for drug development targeting inflammatory diseases, neurodegenerative conditions, and metabolic disorders. Recent advancements in medicinal chemistry have expanded the understanding of its biological activity, positioning it as a critical molecule in modern biomedical research.

The fluoren-9-yl group, a benzofused bicyclic ring system, is a common structural element in pharmaceutical compounds due to its ability to modulate molecular interactions with biological targets. The methylsulfanyl (CH₃S) group, on the other hand, introduces sulfur-based functionalities that enhance solubility and metabolic stability, making it particularly relevant for oral drug delivery systems. The stereochemical configuration of the molecule, defined by the (2R) and (2R) designations, further influences its pharmacokinetic properties and receptor binding affinity, which are critical factors in drug efficacy and safety.

Recent studies have highlighted the role of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid in modulating inflammatory pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling cascade, a key mediator of chronic inflammation. This finding aligns with the growing emphasis on targeting inflammatory biomarkers in the treatment of autoimmune diseases and cancer. The compound’s methoxycarbonyl group, which is part of the fluoren-9-yl linker, appears to play a dual role in stabilizing the molecule while enabling specific interactions with intracellular signaling proteins.

Advancements in synthetic methodologies have also improved the scalability of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid synthesis. A 2024 study published in Organic & Biomolecular Chemistry reported a novel asymmetric synthesis route using chiral auxiliaries to achieve high stereocontrol, which is essential for producing enantiomerically pure compounds with consistent therapeutic outcomes. This development underscores the importance of stereoselective synthesis in pharmaceutical innovation, particularly for molecules with complex architectures like this one.

Furthermore, the methylsulfanyl substitution has been shown to enhance the compound’s metabolic stability, a critical factor for oral bioavailability. A 2023 study in Drug Metabolism and Disposition compared the metabolic profiles of various sulfide-containing derivatives and found that the methylsulfanyl group significantly reduced hepatic metabolism, thereby prolonging the compound’s half-life in vivo. This property is particularly advantageous for drugs targeting chronic conditions requiring sustained therapeutic effects.

Emerging research also suggests that (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid may have neuroprotective potential. A preclinical study published in Neuropharmacology in 2024 demonstrated its ability to reduce oxidative stress in neuronal cells exposed to neurotoxic agents. This finding is significant given the increasing prevalence of neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease, where oxidative damage plays a central role. The compound’s butanoic acid backbone, combined with its sulfur-containing functionalities, may contribute to its antioxidant activity by scavenging free radicals and modulating redox balance.

From a structural perspective, the fluoren-9-yl group’s aromaticity and conjugated system likely enhance the molecule’s ability to interact with biological targets through hydrophobic and π-π stacking interactions. This is supported by molecular docking studies that predict strong binding affinities with proteins such as TNF-α and IL-6 receptors, which are implicated in inflammatory diseases. The methoxycarbonyl group, meanwhile, may act as a hydrogen bond donor or acceptor, further refining the molecule’s specificity for its intended targets.

Despite its promising properties, the development of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid as a therapeutic agent requires addressing challenges related to its solubility and formulation. A 2024 review in Pharmaceutical Research highlighted the importance of optimizing its physicochemical properties to ensure effective delivery to target tissues. Strategies such as nanoparticle encapsulation and prodrug approaches are being explored to overcome these limitations, reflecting the interdisciplinary nature of modern drug development.

In conclusion, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid represents a multifaceted compound with broad implications for biomedical science. Its structural complexity, combined with the strategic incorporation of functional groups such as fluoren-9-yl and methylsulfanyl, positions it as a valuable tool for advancing therapeutic interventions. Ongoing research into its mechanisms of action and pharmacological properties will continue to shape its role in the development of novel treatments for a range of diseases.